A Technical Guide to the Synthesis and Properties of (3,5-Dibromo-4-ethoxyphenyl)methanol
A Technical Guide to the Synthesis and Properties of (3,5-Dibromo-4-ethoxyphenyl)methanol
Abstract: This technical guide provides a comprehensive overview of (3,5-Dibromo-4-ethoxyphenyl)methanol, a halogenated aromatic alcohol with significant potential as a versatile building block in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific compound, this document outlines a robust and logical three-step synthesis pathway, starting from commercially available precursors. Each step is detailed with a complete protocol, mechanistic insights, and justification for procedural choices. Furthermore, this guide presents the predicted physicochemical and spectroscopic properties of the title compound, based on established chemical principles and data from structurally analogous molecules. The potential reactivity and applications are also discussed, providing researchers and drug development professionals with a foundational understanding for its utilization in novel molecular design and synthesis.
Physicochemical and Spectroscopic Profile
Predicted Physicochemical Properties
The key identifying and physical properties of (3,5-Dibromo-4-ethoxyphenyl)methanol are summarized in the table below. These values are computed or estimated and serve as a reliable guide for handling and characterization.
| Property | Value | Source |
| IUPAC Name | (3,5-Dibromo-4-ethoxyphenyl)methanol | - |
| Molecular Formula | C₉H₁₀Br₂O₂ | - |
| Molecular Weight | 310.00 g/mol | Computed |
| Monoisotopic Mass | 307.90407 Da | Computed |
| Appearance | Expected to be a white to off-white solid | Analogy |
| Solubility | Predicted to be soluble in polar organic solvents (e.g., Methanol, Ethanol, DMSO, DMF, Ethyl Acetate) and sparingly soluble in nonpolar solvents and water. | Chemical Principles |
| Predicted XlogP | ~2.8 - 3.2 | Analogy |
Predicted Spectroscopic Data
The structural features of (3,5-Dibromo-4-ethoxyphenyl)methanol suggest a distinct spectroscopic signature.
-
¹H NMR (Proton NMR):
-
Aromatic Protons: A singlet peak is expected for the two equivalent aromatic protons (C2-H and C6-H) around δ 7.5 ppm.
-
Benzylic Protons: A singlet for the two protons of the methylene group (-CH₂OH) is expected around δ 4.6 ppm.
-
Alcohol Proton: A broad singlet for the hydroxyl proton (-OH) which may be exchangeable with D₂O. Its chemical shift is concentration and solvent-dependent.
-
Ethoxy Protons: A quartet for the two methylene protons (-OCH₂CH₃) around δ 4.1 ppm and a triplet for the three methyl protons (-OCH₂CH₃) around δ 1.4 ppm.
-
-
¹³C NMR (Carbon NMR):
-
Distinct signals are expected for the seven unique carbon atoms, including the substituted aromatic carbons, the benzylic carbon (~δ 64 ppm), and the two carbons of the ethyl group.
-
-
Infrared (IR) Spectroscopy:
-
A broad absorption band around 3300-3400 cm⁻¹ corresponding to the O-H stretch of the alcohol.
-
C-H stretching vibrations for aromatic and aliphatic protons just above and below 3000 cm⁻¹, respectively.
-
Aromatic C=C stretching absorptions in the 1450-1600 cm⁻¹ region.
-
Strong C-O stretching bands for the ether and alcohol functionalities in the 1000-1250 cm⁻¹ region.
-
A C-Br stretching absorption in the lower frequency region (500-600 cm⁻¹).
-
-
Mass Spectrometry (MS):
-
The mass spectrum will exhibit a characteristic isotopic pattern for a molecule containing two bromine atoms (¹⁹Br and ⁸¹Br), with prominent peaks for [M]+, [M+2]+, and [M+4]+ in an approximate 1:2:1 ratio.
-
Recommended Synthesis Pathway
The synthesis of (3,5-Dibromo-4-ethoxyphenyl)methanol can be efficiently achieved through a logical three-step sequence. This pathway leverages well-established and high-yielding reactions, ensuring reproducibility and scalability.
Caption: Overall three-step synthesis workflow for (3,5-Dibromo-4-ethoxyphenyl)methanol.
Step 1: Synthesis of 3,5-Dibromo-4-hydroxybenzaldehyde
The synthesis begins with the electrophilic aromatic substitution of p-hydroxybenzaldehyde. The hydroxyl group is a strong activating group, directing the incoming bromine electrophiles to the ortho positions.
Protocol:
-
To a solution of p-hydroxybenzaldehyde (1.0 eq) in a suitable solvent such as dichloroethane or acetic acid, add a source of bromine like potassium bromide (e.g., 0.2 eq) and succinimide (catalytic amount).[2]
-
While stirring vigorously, add bromine (2.0-2.2 eq) dropwise to the mixture at a controlled temperature, often slightly elevated (e.g., 60 °C) to facilitate the reaction.[2]
-
In some procedures, chlorine gas is passed through the mixture to regenerate bromine in situ, driving the reaction to completion.[2]
-
After the reaction is complete (monitored by TLC or GC), the mixture is cooled.
-
The product is typically isolated by filtration, as 3,5-dibromo-4-hydroxybenzaldehyde often crystallizes out of the reaction mixture upon cooling.[3]
-
The collected solid is washed with water and a cold organic solvent (e.g., isopropanol) and then dried under vacuum to yield the desired intermediate.[2]
Causality and Expertise: The choice of a moderately polar solvent helps to dissolve the starting material while allowing the more substituted, less polar product to precipitate upon formation or cooling. The use of in situ bromine generation or a slight excess of bromine ensures complete disubstitution. This precursor is a key intermediate for various pharmaceuticals and herbicides.[3][4]
Step 2: Ethoxylation via Williamson Ether Synthesis
This classic reaction forms the ether linkage by reacting the phenoxide ion with an ethyl halide. It proceeds via an Sₙ2 mechanism, which requires careful selection of reagents to maximize yield and minimize side reactions.[5][6]
Caption: Mechanism of the Williamson Ether Synthesis for ethoxylation.
Protocol:
-
Suspend 3,5-dibromo-4-hydroxybenzaldehyde (1.0 eq) and a suitable base, such as anhydrous potassium carbonate (K₂CO₃, ~1.5-2.0 eq), in a polar aprotic solvent like DMF or acetonitrile.
-
Add ethyl iodide or ethyl bromide (~1.2-1.5 eq) to the suspension.
-
Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and stir until the starting material is consumed (monitored by TLC).
-
After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.
-
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
-
The crude product can be purified by recrystallization or column chromatography on silica gel.
Causality and Expertise: The Sₙ2 mechanism is favored by using a primary alkyl halide (ethyl iodide), which is unhindered and an excellent electrophile.[7][8] Using a secondary or tertiary halide would lead to a competing E2 elimination reaction, significantly reducing the ether yield.[8][9] Polar aprotic solvents like DMF are ideal as they solvate the cation of the base but do not solvate the nucleophilic phenoxide, thus increasing its reactivity.[9]
Step 3: Selective Reduction of the Aldehyde
The final step involves the reduction of the aldehyde functional group to a primary alcohol. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its selectivity and ease of handling.
Caption: Workflow for the selective reduction of the aldehyde to a primary alcohol.
Protocol:
-
Dissolve 3,5-dibromo-4-ethoxybenzaldehyde (1.0 eq) in an alcoholic solvent, typically methanol or ethanol.[10]
-
Cool the solution in an ice bath to 0 °C.
-
Add sodium borohydride (NaBH₄, ~1.0-1.5 eq) portion-wise to the stirred solution, maintaining the temperature below 10 °C.
-
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours or until completion is confirmed by TLC.
-
Carefully quench the reaction by the slow addition of water or dilute acid (e.g., 1 M HCl) to neutralize excess NaBH₄.[10]
-
Remove the bulk of the organic solvent under reduced pressure.
-
Extract the aqueous residue with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude product.
-
Purify the final compound, (3,5-Dibromo-4-ethoxyphenyl)methanol, by recrystallization or column chromatography.
Causality and Expertise: NaBH₄ is a mild reducing agent, ideal for selectively reducing aldehydes and ketones without affecting other functional groups like aryl halides or ethers. Its use in protic solvents like methanol is standard practice; the solvent also serves as the proton source during the workup to protonate the intermediate alkoxide.[10] More powerful reducing agents like lithium aluminum hydride (LiAlH₄) are not necessary and would require anhydrous conditions and a more hazardous workup.[11]
Chemical Reactivity and Potential Applications
(3,5-Dibromo-4-ethoxyphenyl)methanol is a multifunctional molecule with several sites for further chemical transformation.
-
Aryl Bromides: The two bromine atoms are prime handles for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Heck, Sonogashira). This allows for the introduction of new carbon-carbon or carbon-heteroatom bonds, enabling the construction of complex molecular architectures.
-
Benzylic Alcohol: The primary alcohol can be easily oxidized back to the aldehyde using mild reagents (e.g., PCC, DMP) or to a carboxylic acid with stronger oxidants (e.g., KMnO₄). It can also be converted into a good leaving group (e.g., a tosylate or a benzylic halide) for subsequent nucleophilic substitution reactions.
-
Potential Applications in Drug Discovery: The substituted phenyl ring is a common scaffold in medicinal chemistry. Halogen atoms can participate in halogen bonding and increase lipophilicity, potentially improving membrane permeability and binding affinity. Analogous structures, such as those containing 3,5-dimethoxyphenyl or 4-methoxyphenyl motifs, are found in compounds investigated as FGFR inhibitors and HIF PHD inhibitors, highlighting the relevance of this substitution pattern in bioactive molecules.[12][13] Similarly, other substituted benzyl alcohols have been explored for their antioxidant and anticancer properties.[14][15]
Safety and Handling
As with all laboratory chemicals, (3,5-Dibromo-4-ethoxyphenyl)methanol and its synthetic intermediates should be handled with appropriate care.
-
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.
-
Engineering Controls: All manipulations should be performed in a well-ventilated chemical fume hood.
-
Toxicity: While specific toxicity data is unavailable, halogenated aromatic compounds should be treated as potentially harmful. Avoid inhalation, ingestion, and skin contact.
-
Reagent Hazards: The synthesis involves handling bromine (corrosive, toxic), strong bases, and flammable solvents. Consult the Safety Data Sheet (SDS) for each reagent before use.
References
- CN101250097B - Method for preparing 3,5-dibromine-4-hydroxy benzaldehyde.
- EP0155335A1 - Process for the preparation of 3,5-dimethoxy-4-alkoxy-benzaldehydes.
- CA1049560A - Process for the production of 4-hydroxy-3,5-dibromobenzaldehyde.
- Williamson ether synthesis. Wikipedia.
- Williamson Ether Synthesis. Chemistry Steps.
- The Williamson Ether Synthesis. Master Organic Chemistry.
- 3,5-Dibromo-4-hydroxybenzaldehyde synthesis. ChemicalBook.
- Williamson Ether Synthesis.
- The Williamson Ether Synthesis. Chemistry LibreTexts.
- KR0169558B1 - Method for preparing 2-amino-3,5-dibromo benzaldehyde.
- 3,5-Dibromo-4-Hydroxybenzaldehyde. PubChem.
- Application Notes and Protocols for the Reduction of 3,5-Dimethoxybenzaldehyde. Benchchem.
- (3,5-dibromo-4-methoxyphenyl)methanol (C8H8Br2O2). PubChemLite.
- (4-Bromo-3,5-dimethylphenyl)methanol. PubChem.
- (3,5-Dibromophenyl)methanol. ChemScene.
- (4-bromo-3,5-dimethoxyphenyl)methanol. ChemSynthesis.
- (4-bromo-3,5-dimethoxyphenyl)methanol (C9H11BrO3). PubChemLite.
- Comparative Effects of the Potent Antioxidant 3,5-Dihydroxy-4-methoxybenzyl Alcohol and Gallic Acid on the Growth and Death of RAW264.7 Macrophages and Lung Cancer A549 Cells In Vitro. MDPI.
- The effects of the potent antioxidant 3,5-dihydroxy-4-methoxybenzyl alcohol on mutagenicity in microorganisms and chromosomal aberrations in cultured mammalian cells in vitro. PubMed.
- Discovery of N-[Bis(4-methoxyphenyl)methyl]-4-hydroxy-2-(pyridazin-3-yl)pyrimidine-5-carboxamide (MK-8617), an Orally Active Pan-Inhibitor of Hypoxia-Inducible Factor Prolyl Hydroxylase 1-3 (HIF PHD1-3)
- Discovery of N-(4-((6-(3,5- Dimethoxyphenyl)-9H-purine derivatives as irreversible covalent FGFR inhibitors. PubMed.
Sources
- 1. PubChemLite - (3,5-dibromo-4-methoxyphenyl)methanol (C8H8Br2O2) [pubchemlite.lcsb.uni.lu]
- 2. EP0155335A1 - Process for the preparation of 3,5-dimethoxy-4-alkoxy-benzaldehydes - Google Patents [patents.google.com]
- 3. CA1049560A - Process for the production of 4-hydroxy-3,5-dibromobenzaldehyde - Google Patents [patents.google.com]
- 4. CN101250097B - Method for preparing 3,5-dibromine-4-hydroxy benzaldehyde - Google Patents [patents.google.com]
- 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
- 6. masterorganicchemistry.com [masterorganicchemistry.com]
- 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
- 8. chem.libretexts.org [chem.libretexts.org]
- 9. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
- 10. pdf.benchchem.com [pdf.benchchem.com]
- 11. KR0169558B1 - Method for preparing 2-amino-3,5-dibromo benzaldehyde - Google Patents [patents.google.com]
- 12. Discovery of N-[Bis(4-methoxyphenyl)methyl]-4-hydroxy-2-(pyridazin-3-yl)pyrimidine-5-carboxamide (MK-8617), an Orally Active Pan-Inhibitor of Hypoxia-Inducible Factor Prolyl Hydroxylase 1-3 (HIF PHD1-3) for the Treatment of Anemia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Discovery of N-(4-((6-(3,5- Dimethoxyphenyl)-9H-purine derivatives as irreversible covalent FGFR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. mdpi.com [mdpi.com]
- 15. The effects of the potent antioxidant 3,5-dihydroxy-4-methoxybenzyl alcohol on mutagenicity in microorganisms and chromosomal aberrations in cultured mammalian cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
